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Compound of Interest

Compound Name: 4-(benzyloxy)aniline

Cat. No.: B124853 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-(Benzyloxy)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently

available for 4-(benzyloxy)aniline (CAS No. 6373-46-2) and its hydrochloride salt (CAS No.

51388-20-6). The information is intended to support safe handling, storage, and use of this

compound in a research and development setting.

Chemical and Physical Properties
4-(Benzyloxy)aniline is a solid organic compound.[1] The following tables summarize the key

physical and chemical properties for both the free base and its hydrochloride salt.

Table 1: Physical and Chemical Properties of 4-(Benzyloxy)aniline
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Property Value Reference(s)

CAS Number 6373-46-2 [2]

Molecular Formula C₁₃H₁₃NO [2]

Molecular Weight 199.25 g/mol [2]

Appearance
White to gray to brown powder

or crystal
[3]

Melting Point 54-55 °C [3]

Boiling Point 161-164 °C at 0.25 Torr [3]

Solubility

Soluble in alcohols, chlorinated

hydrocarbons, and ether

solvents; slightly soluble in

water.

[3][4]

pKa 5.17 ± 0.10 (Predicted) [3]

Storage Temperature
Room temperature, in a dark,

inert atmosphere.
[3][5]

Table 2: Physical and Chemical Properties of 4-(Benzyloxy)aniline Hydrochloride

Property Value Reference(s)

CAS Number 51388-20-6 [6][7]

Molecular Formula C₁₃H₁₄ClNO [7]

Molecular Weight 235.71 g/mol [6][7]

Appearance

Off-white to beige and faint

brown to light brown powder or

crystals.

[7]

Melting Point 228 °C (decomposition) [6][7]

Storage Conditions
Store desiccated at -20°C or at

room temperature.
[8][9]
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Hazard Identification and GHS Classification
4-(Benzyloxy)aniline is classified as a hazardous substance. The GHS classification is

summarized in the table below.

Table 3: GHS Hazard Classification for 4-(Benzyloxy)aniline

Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[10]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][10]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[2][10]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2]

The hydrochloride salt is also classified as harmful if swallowed, causes skin irritation, and

causes serious eye irritation.[2][5][10]

Hazard Pictograms:

alt text

Signal Word: Warning[2][10]

Toxicological Data
Quantitative toxicological data for 4-(benzyloxy)aniline is limited in publicly available literature.

Table 4: Acute Toxicity Data
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Route Species Endpoint Value
Compound
Form

Reference(s
)

Oral Rat LD50
>300 - <2000

mg/kg
Hydrochloride [4][5][11]

Dermal
Data Not

Available
LD50

Data Not

Available
Free Base

Inhalation
Data Not

Available
LC50

Data Not

Available
Free Base

Due to the lack of specific data for 4-(benzyloxy)aniline, data for the parent compound,

aniline, is provided for context.

Table 5: Acute Toxicity Data for Aniline (CAS No. 62-53-3)

Route Species Endpoint Value Reference(s)

Oral Rat LD50 250 mg/kg [12]

Dermal Rabbit LD50 820 mg/kg [12]

Experimental Protocols
Detailed experimental protocols for toxicological studies on 4-(benzyloxy)aniline are not

readily available. The following are generalized methodologies based on OECD guidelines for

key toxicological endpoints.

4.1. Acute Oral Toxicity (Based on OECD Guideline 423)

Principle: A stepwise procedure with the use of a limited number of animals at each step. The

method uses the mortality of animals to determine the acute oral toxicity.

Test Animals: Typically, young adult rats of a single sex (usually females) are used.

Procedure: A single dose of the substance is administered by gavage. Animals are observed

for mortality and clinical signs of toxicity for at least 14 days.
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Endpoint: The LD50 is estimated based on the observed mortalities.

4.2. Acute Dermal Irritation/Corrosion (Based on OECD Guideline 404)

Principle: The substance is applied to a small area of skin of an animal and the degree of

irritation is observed and scored.

Test Animals: Albino rabbits are typically used.

Procedure: A small amount of the test substance is applied to a shaved patch of skin and

covered with a gauze patch for a set period (e.g., 4 hours). The skin is then observed for

erythema and edema at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch

removal.

Endpoint: The primary irritation index is calculated based on the scores for erythema and

edema.

4.3. Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Principle: A single dose of the substance is applied to the eye of an animal to assess the

potential for eye irritation or corrosion.[13][14]

Test Animals: Albino rabbits are typically used.[14]

Procedure: A small amount of the test substance is instilled into the conjunctival sac of one

eye. The eye is observed for corneal opacity, iris lesions, and conjunctival redness and

swelling at 1, 24, 48, and 72 hours after application.[13]

Endpoint: The degree of eye irritation is scored based on the observed effects.

Health and Safety Recommendations
5.1. First Aid Measures

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

[10]
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Skin Contact: Wash thoroughly with soap and plenty of water. Seek medical attention if

irritation occurs.[10]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open. Seek medical attention.[10]

Ingestion: Do not induce vomiting. Give water to drink. Seek medical attention.[10]

5.2. Handling and Storage

Handling: Avoid prolonged use and all direct contact with the material. Do not breathe dust or

vapor. Wash thoroughly after handling. Use in a well-ventilated area.[10]

Storage: Keep container tightly closed. Store in a cool, dry, well-ventilated area.[10] Store in

a dark place under an inert atmosphere.[3]

5.3. Exposure Controls and Personal Protective Equipment (PPE)

Engineering Controls: Use in a well-ventilated area. A fume hood is recommended.[2]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][10]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and protective clothing.[2][10]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

[2][10]

Fire and Explosion Hazard Data
Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam.

[10]

Hazardous Combustion Products: May evolve carbon monoxide, carbon dioxide, and

nitrogen oxides.[10]

Special Firefighting Procedures: Wear self-contained breathing apparatus and protective

clothing.[10]
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[10]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[10]

Hazardous Decomposition Products: May evolve carbon monoxide, carbon dioxide, and

nitrogen oxides under fire conditions.[10]

Visualizations
The following diagrams provide logical workflows for handling and responding to incidents

involving 4-(benzyloxy)aniline.
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Initial Incident

Immediate Response

Hazard Assessment

Containment & Decontamination

Chemical Spill or Exposure

Evacuate Immediate Area Alert Supervisor / Safety OfficerAdminister First Aid

Assess Severity of Spill/Exposure Consult Safety Data Sheet (SDS)

Contain Spill (if safe to do so)

Minor Spill

Contact Emergency Services

Major Spill / Severe Exposure

Decontaminate Area and Personnel

Dispose of Waste Properly

Click to download full resolution via product page

Caption: A generalized workflow for responding to a chemical incident.
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Identified Hazards for 4-(Benzyloxy)aniline Required Personal Protective Equipment (PPE)

Harmful if Swallowed Lab CoatGeneral Handling

Skin Irritation Chemically Resistant Gloves
(e.g., Nitrile)

Serious Eye Irritation Safety Goggles / Face Shield

Respiratory Irritation Respirator (if dust/aerosol generated)

Click to download full resolution via product page

Caption: A logical guide for selecting PPE based on identified hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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